Cas no 2248389-57-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate
• CAS No: 2248389-57-1
• MF: C₁₅H₁₅NO₆
• MW: 305.282704591751
• CID: 6100488
• PubChem ID: 165719486
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate Chemical and Physical Properties

Names and Identifiers

• EN300-6514259
• 2248389-57-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate

• Inchi： 1S/C15H15NO6/c1-2-21-12(17)8-5-9-13(18)22-16-14(19)10-6-3-4-7-11(10)15(16)20/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key： BVKKZKRESXABPI-UHFFFAOYSA-N
• SMILES： O(C(CCCC(=O)OCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 305.08993720g/mol
• Monoisotopic Mass: 305.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate (CAS: 2248389-57-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate (CAS: 2248389-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and glutarate ester structure, is being explored for its potential applications in drug development, particularly as a prodrug or intermediate in the synthesis of bioactive compounds. Recent studies have focused on its physicochemical properties, metabolic pathways, and therapeutic potential, making it a subject of growing interest among researchers.

One of the key areas of investigation involves the compound's role as a prodrug. Prodrugs are biologically inactive derivatives of drug molecules that undergo enzymatic or chemical transformation in vivo to release the active parent drug. The ethyl pentanedioate moiety in this compound is hypothesized to enhance bioavailability and tissue penetration, which could be advantageous for targeted drug delivery. Preliminary in vitro studies have demonstrated its stability under physiological conditions, with controlled hydrolysis releasing the active isoindole derivative. These findings suggest its potential utility in designing more efficient drug delivery systems.

Another significant aspect of recent research has been the exploration of the compound's metabolic fate. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have identified several metabolites, including the free isoindole derivative and glutaric acid. These metabolites are of particular interest due to their potential pharmacological activities. For instance, the isoindole core is known to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Further investigations are underway to elucidate the precise mechanisms of action and therapeutic implications of these metabolites.

In addition to its prodrug potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate has been evaluated for its synthetic versatility. Researchers have successfully utilized it as a building block in the synthesis of more complex molecules, such as kinase inhibitors and protease modulators. Its reactivity with nucleophiles and electrophiles makes it a valuable intermediate in medicinal chemistry. Recent synthetic routes have optimized yields and purity, paving the way for scalable production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Ongoing studies are employing advanced techniques like pharmacokinetic modeling and in vivo efficacy testing to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this research, potentially leading to novel therapeutic agents in the near future.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl pentanedioate (CAS: 2248389-57-1) represents a promising candidate in the realm of chemical biology and drug development. Its dual role as a prodrug and synthetic intermediate, coupled with its unique metabolic profile, underscores its potential for diverse applications. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its development.